Cas no 2138069-90-4 (3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane)

• Product Name: 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane
• CAS No: 2138069-90-4
• MF: C₁₁H₁₉IO₂
• MW: 310.171836137772
• CID: 5905520
• PubChem ID: 165873837
• Update Time: 2025-08-03

3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane
• 3-{[1-(iodomethyl)cyclopentyl]oxy}-4-methyloxolane
• EN300-1136849
• 2138069-90-4

• Inchi： 1S/C11H19IO2/c1-9-6-13-7-10(9)14-11(8-12)4-2-3-5-11/h9-10H,2-8H2,1H3
• InChI Key： BKTCXDAPCULVOP-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OC1COCC1C

Computed Properties

• Exact Mass: 310.04298g/mol
• Monoisotopic Mass: 310.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane

Professional Introduction to Compound with CAS No. 2138069-90-4 and Product Name: 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane

The compound with the CAS number 2138069-90-4 and the product name 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an iodomethyl group and a cyclopentyloxy moiety in its molecular structure suggests a versatile reactivity that could be exploited for various synthetic transformations.

Recent research in the domain of organometallic chemistry has highlighted the importance of iodinated compounds as intermediates in cross-coupling reactions. The iodomethyl substituent in this compound makes it an attractive candidate for palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are pivotal in constructing complex organic molecules, including biologically active compounds. The cyclopentyloxy group further enhances the compound's utility by providing a stable, yet flexible, side chain that can be modified post-synthetically to tailor its pharmacological properties.

The structural motif of 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane also aligns well with current trends in drug discovery, where oxolane derivatives are increasingly recognized for their pharmacological potential. Oxolane rings, also known as furanones, are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The incorporation of a methyloxolane ring into the molecular scaffold of this compound suggests that it may possess similar therapeutic benefits, making it a promising candidate for further investigation.

In addition to its synthetic utility, this compound has shown promise in preliminary studies as a precursor for the synthesis of more complex molecules. Researchers have explored its reactivity in various contexts, including the preparation of novel heterocyclic compounds and the functionalization of its aromatic counterparts. The versatility of the iodomethyl group allows for easy introduction of different functional groups, enabling the creation of a wide array of derivatives with tailored properties.

The pharmaceutical industry has been particularly interested in iodinated compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The ability to perform selective modifications at specific positions on the molecule makes this compound valuable for constructing intricate drug molecules. For instance, the iodine atom can be readily exchanged with other nucleophiles through metal-catalyzed reactions, facilitating the introduction of various pharmacophores.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of this compound. Molecular modeling studies have revealed insights into its electronic structure and potential interactions with biological targets. These computational approaches are essential for predicting the behavior of complex molecules before they are synthesized in the laboratory, thereby saving time and resources.

The synthesis of 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane involves multiple steps that showcase modern synthetic methodologies. Key steps include halogenation reactions to introduce the iodine atom, followed by nucleophilic substitution or coupling reactions to attach the cyclopentyloxy and methyloxolane groups. Each step is carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

One notable aspect of this compound is its stability under various conditions, which is crucial for both storage and transportation. The robustness of its molecular structure allows it to withstand typical laboratory manipulations without degradation, ensuring that researchers can work with it reliably throughout their experiments.

The potential applications of 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its unique reactivity makes it suitable for synthesizing novel polymers and specialty chemicals that could find use in industrial processes.

As research continues to uncover new applications for this compound, it is likely that its importance will grow within both academic and industrial settings. Collaborative efforts between chemists and biologists will be essential to fully realize its potential as a building block for innovative chemical entities.

In conclusion, 3-{1-(iodomethyl)cyclopentyloxy}-4-methyloxolane (CAS No. 2138069-90-4) represents a significant contribution to synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for researchers working on complex molecular constructions. As our understanding of its properties continues to evolve, so too will its applications across multiple scientific disciplines.